Cas no 2171873-20-2 (6-bromo-2-cyclopropyl-1,3-benzothiazol-4-amine)

• Product Name: 6-bromo-2-cyclopropyl-1,3-benzothiazol-4-amine
• CAS No: 2171873-20-2
• MF: C₁₀H₉BrN₂S
• MW: 269.160859823227
• CID: 6035290
• PubChem ID: 165795055
• Update Time: 2025-05-19

6-bromo-2-cyclopropyl-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-cyclopropyl-1,3-benzothiazol-4-amine
• EN300-1613507
• 2171873-20-2

• Inchi： 1S/C10H9BrN2S/c11-6-3-7(12)9-8(4-6)14-10(13-9)5-1-2-5/h3-5H,1-2,12H2
• InChI Key： ZOYLREIHSSTTJN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)SC(C1CC1)=N2)N

Computed Properties

• Exact Mass: 267.96698g/mol
• Monoisotopic Mass: 267.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.2Ų

Additional information on 6-bromo-2-cyclopropyl-1,3-benzothiazol-4-amine

6-Bromo-2-cyclopropyl-1,3-benzothiazol-4-amine (CAS No. 2171873-20-2): A Comprehensive Overview

The compound 6-bromo-2-cyclopropyl-1,3-benzothiazol-4-amine (CAS No. 2171873-20-2) is a specialized benzothiazole derivative that has garnered attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a cyclopropyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery.

One of the key features of 6-bromo-2-cyclopropyl-1,3-benzothiazol-4-amine is its role as a building block in medicinal chemistry. The benzothiazole core is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the bromine atom at the 6-position enhances its reactivity, making it a versatile precursor for cross-coupling reactions, which are widely used in the development of new therapeutic agents.

In recent years, the demand for benzothiazole derivatives has surged, driven by their applications in treating neurodegenerative diseases and cancer. The cyclopropyl group in 6-bromo-2-cyclopropyl-1,3-benzothiazol-4-amine adds steric and electronic effects that can influence the compound's binding affinity to biological targets. This has led to increased interest in its use for designing kinase inhibitors and other small-molecule drugs.

The synthesis of 6-bromo-2-cyclopropyl-1,3-benzothiazol-4-amine typically involves multi-step organic reactions, including cyclization and bromination processes. Researchers often explore its reactivity in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to create more complex structures. These reactions are pivotal in modern drug discovery, aligning with the industry's focus on efficient and sustainable synthetic methodologies.

Beyond pharmaceuticals, 6-bromo-2-cyclopropyl-1,3-benzothiazol-4-amine has potential applications in material science. Its heterocyclic framework can contribute to the development of organic semiconductors and fluorescent dyes, which are essential for optoelectronic devices. The compound's stability and electronic properties make it a candidate for research in organic light-emitting diodes (OLEDs) and photovoltaic cells.

Market trends indicate a rising interest in benzothiazole-based compounds, particularly in regions with robust pharmaceutical and agrochemical industries. The versatility of 6-bromo-2-cyclopropyl-1,3-benzothiazol-4-amine positions it as a valuable asset for companies engaged in custom synthesis and contract research. Its CAS number, 2171873-20-2, is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings.

For researchers working on small-molecule drug discovery, understanding the properties of 6-bromo-2-cyclopropyl-1,3-benzothiazol-4-amine is crucial. Its molecular weight, solubility, and stability under various conditions are key factors in its utility. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound and ensure its purity for further applications.

In conclusion, 6-bromo-2-cyclopropyl-1,3-benzothiazol-4-amine (CAS No. 2171873-20-2) represents a promising scaffold in the realm of heterocyclic chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a compound of significant interest. As the demand for innovative chemical entities grows, this benzothiazole derivative is poised to play a pivotal role in advancing research and development across multiple disciplines.